Cas no 5862-61-3 (Ethane,1,2-bis(isopropylsulfonyl)- (7CI,8CI))
5862-61-3 structure
Product Name:Ethane,1,2-bis(isopropylsulfonyl)- (7CI,8CI)
CAS No:5862-61-3
MF:C8H18O4S2
MW:242.356120586395
CID:378721
PubChem ID:250506
Update Time:2025-04-19
Ethane,1,2-bis(isopropylsulfonyl)- (7CI,8CI) Chemical and Physical Properties
Names and Identifiers
-
- Ethane,1,2-bis(isopropylsulfonyl)- (7CI,8CI)
- 2-(2-propan-2-ylsulfonylethylsulfonyl)propane
- 1,2-bis-(propane-2-sulfonyl)-ethane
- 1.2-Bis-isopropylsulfonyl-aethan
- 2-{[2-(propan-2-ylsulfonyl)ethyl]sulfonyl}propane
- AC1L5HTR
- AC1Q6V2F
- AR-1D7429
- CTK5A8615
- NSC70002
- 5862-61-3
- TZ38410000
- NIOSH/TZ3841000
- NSC-70002
- Ethane, 1,2-bis(isopropylsulfonyl)-
- SCHEMBL16473919
- 2,2'-Ethylenedisulfonyldipropane
- DTXSID40290625
- Propane, 2,2'-ethylenedisulfonyldi-
-
- Inchi: 1S/C8H18O4S2/c1-7(2)13(9,10)5-6-14(11,12)8(3)4/h7-8H,5-6H2,1-4H3
- InChI Key: JZNHOSROSOESHJ-UHFFFAOYSA-N
- SMILES: S(C(C)C)(CCS(C(C)C)(=O)=O)(=O)=O
Computed Properties
- Exact Mass: 242.06474
- Monoisotopic Mass: 242.06465140g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 14
- Rotatable Bond Count: 5
- Complexity: 313
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.6
- Topological Polar Surface Area: 85Ų
Experimental Properties
- PSA: 68.28
- LogP: 2.79440
Ethane,1,2-bis(isopropylsulfonyl)- (7CI,8CI) Related Literature
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1. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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